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Compound of Interest

Compound Name:

(1-

Phenylcyclopropyl)methanesulfon

amide

Cat. No.: B13231580

Get Quote

Structural Overview & Significance
Molecule: (1-Phenylcyclopropyl)methanesulfonamide Formula:

Molecular Weight: 211.28 g/mol [2]

This compound features a cyclopropane ring acting as a conformational lock, restricting the

spatial arrangement of the phenyl group relative to the methanesulfonamide tail. In drug

discovery, this motif is often employed to improve metabolic stability (blocking

-oxidation) and to orient the sulfonamide pharmacophore in a specific vector.[1]

Structural Connectivity
The molecule consists of a quaternary carbon (

) at the cyclopropyl linkage, connecting:

A Phenyl ring.
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A Methanesulfonamide group (

) via a methylene linker.

Two equivalent methylene groups (

) forming the cyclopropyl ring.

Experimental Protocol (Self-Validating)
To ensure high-fidelity data, follow this specific workflow. The choice of solvent is critical for

observing the labile sulfonamide protons.[1]

A. Sample Preparation[1][3][4]
Solvent Selection:DMSO-d

is the mandatory solvent.[1]

Reasoning: Chloroform-d (

) often leads to broadening or disappearance of the sulfonamide

signal due to rapid exchange.[1] DMSO-d

forms hydrogen bonds with the amide, slowing exchange and sharpening the peak,
allowing for accurate integration.[1]

Concentration: Dissolve 10–15 mg of analyte in 0.6 mL solvent.

Quality Check: Ensure the solution is clear. Turbidity suggests inorganic salts (from

synthesis workup) which will degrade line shape.

B. Acquisition Parameters[1][3][4][5]
1H NMR: Minimum 16 scans.[1] Pulse delay (

)

3.0 seconds to allow relaxation of the quaternary phenyl carbons if quantitative integration is
required.
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13C NMR: Minimum 512 scans.[1] Use DEPT-135 or APT to distinguish the methylene

carbons.[1]

C. Characterization Workflow

Sample Prep
(DMSO-d6)
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(Integration & Splitting)
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Structural
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Click to download full resolution via product page

Figure 1: Analytical workflow for structural validation. The process prioritizes 1H NMR for

symmetry checks before advancing to carbon assignment.[1]

Data Interpretation & Assignment
A. H NMR Analysis (400 MHz, DMSO-d )
The proton spectrum is distinct due to the symmetry of the cyclopropane ring and the shielding

effects of the phenyl group.
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Moiety
Shift (

, ppm)
Mult. Int.[1][3][4][5]

Assignment
Logic

Aromatic 7.20 – 7.45 Multi 5H

Typical

monosubstituted

phenyl pattern.[1]

Sulfonamide NH 6.70 – 6.90 br s 2H

Exchangeable.[1]

[3] Broad singlet.

Diagnostic:

Disappears on D

O shake.[1]

Linker CH 3.30 – 3.50 s 2H

Singlet.[1][3] The

is isolated from

other protons (no

vicinal coupling).

[1]

Cyclopropyl (cis) 1.10 – 1.25 m 2H

Protons on the

same side as the

Phenyl ring

(shielded by ring

current).

Cyclopropyl

(trans)
0.90 – 1.05 m 2H

Protons on the

opposite side of

the Phenyl ring.

Critical Interpretation Insight: The cyclopropyl protons (

) form an AA'BB' system. While they appear as two multiplets, they are chemically equivalent
pairs but magnetically non-equivalent due to the fixed geometry.

Validation Step: If you see a simple triplet or quartet here, the ring is likely opened (impurity).

You must observe the characteristic high-field "roofing" multiplets of a cyclopropane.
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B. C NMR Analysis (100 MHz, DMSO-d )

Carbon Type
Shift (

, ppm)
DEPT-135 Phase Structural Note

Aromatic (Ipso) 140.0 – 145.0 Absent

Quaternary.[1][3]

Links Phenyl to

Cyclopropyl.[1][2][6][4]

[7][8][9]

Aromatic (o/m/p) 126.0 – 129.0 Positive (+)
Typical aromatic

signals.

Linker CH 60.0 – 65.0 Negative (-)
Deshielded by

group.[1]

Cyclopropyl C 25.0 – 30.0 Absent

Quaternary.[1]

Intersection of Ring,

Ph, and Linker.

Cyclopropyl C

/C
10.0 – 15.0 Negative (-)

Highly shielded,

characteristic of

strained rings.

Advanced Verification (2D NMR)
To definitively rule out regioisomers (e.g., N-methylation vs. C-methylation), use HMBC.[1]

HMBC (Heteronuclear Multiple Bond Correlation)
Target Correlation: Look for a cross-peak between the Linker CH

singlet (~3.4 ppm) and the Quaternary Ipso Carbon (~142 ppm).

Significance: This 3-bond coupling (

) proves the

group is directly attached to the cyclopropane ring carbon that holds the phenyl group.[1]
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Negative Control: If the sulfonamide were attached to the nitrogen of an amine precursor

(forming a sulfamide), the chemical shifts and HMBC connectivity would be drastically

different.

Common Impurities & Troubleshooting
Impurity Origin NMR Signature

(1-

Phenylcyclopropyl)methylamin

e

Starting Material

Missing

protons.[1] Linker CH

shifts upfield to ~2.8 ppm.[1]

Methanesulfonamide Reagent

Sharp singlet at ~2.9 ppm (CH

) and broad NH

.

Ring Opening Acid degradation

Loss of high-field (0.9-1.2 ppm)

signals; appearance of olefinic

protons (5.0-6.0 ppm).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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